Cas no 116622-38-9 ((2S)-2-amino-4-cyclohexylbutanoic acid)

• Product Name: (2S)-2-amino-4-cyclohexylbutanoic acid
• CAS No: 116622-38-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD18252744
• CID: 2084581
• PubChem ID: 22839041
• Update Time: 2025-06-08

(2S)-2-amino-4-cyclohexylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Homocyclohexyl alanine
• (S)-2-Amino-4-Cyclohexylbutanoicacid
• (alphaS)-alpha-Aminocyclohexanebutanoic acid
• (S)-2-amino-4-cyclohexylbutanoic acid
• (S)-2-Amino-4-cyclohexyl butanoic acid
• Cyclohexanebutanoic acid, alpha-amino-, (alphaS)-
• MXHKOHWUQAULOV-VIFPVBQESA-N
• 2(S)-amino-4-cyclohexyl-butyric acid
• (S)-2-amino-4-cyclohexyl-butyric acid
• (2S)-2-amino-4-cyclohexylbutanoic acid
• MFCD18252744
• CS-0155331
• EN300-1300186
• 116622-38-9
• SCHEMBL1768565
• F14396
• DB-131205
• (S)-2-Amino-4-cyclohexyl butanoic acid (H-Abu(cHex)-OH)
• DS-18949
• AKOS027430330

• MDL： MFCD18252744
• Inchi： 1S/C10H19NO2/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h8-9H,1-7,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： MXHKOHWUQAULOV-VIFPVBQESA-N
• SMILES： OC([C@H](CCC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.054±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-cyclohexylbutanoic acid

Recent Advances in the Study of (2S)-2-amino-4-cyclohexylbutanoic acid (CAS: 116622-38-9): A Comprehensive Research Brief

(2S)-2-amino-4-cyclohexylbutanoic acid (CAS: 116622-38-9) is a non-proteinogenic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl side chain, has shown promise in various applications, including drug design, peptide modification, and as a building block for bioactive molecules. Recent studies have explored its potential in modulating protein-protein interactions, enhancing metabolic stability, and improving pharmacokinetic properties of therapeutic agents. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of (2S)-2-amino-4-cyclohexylbutanoic acid is its role in the development of peptide-based therapeutics. Researchers have demonstrated that incorporating this amino acid into peptide sequences can significantly enhance their stability against enzymatic degradation. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The cyclohexyl moiety was found to improve binding affinity and selectivity, making it a valuable tool for developing next-generation peptide drugs. Additionally, its hydrophobic nature contributes to better membrane permeability, addressing one of the key challenges in peptide drug delivery.

Another area of active research involves the application of (2S)-2-amino-4-cyclohexylbutanoic acid in the synthesis of small-molecule inhibitors. Its unique structural features have been leveraged to create compounds with enhanced inhibitory activity against enzymes such as proteases and kinases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported the development of a novel series of inhibitors for the SARS-CoV-2 main protease, where the incorporation of this amino acid led to improved potency and metabolic stability. These findings underscore its potential as a versatile scaffold in drug discovery.

Beyond its therapeutic applications, (2S)-2-amino-4-cyclohexylbutanoic acid has also been investigated for its role in chemical biology tools. Researchers have utilized it as a probe to study protein folding and dynamics, taking advantage of its ability to introduce conformational constraints. A 2022 publication in Angewandte Chemie detailed its use in the synthesis of fluorescently labeled amino acids, enabling real-time monitoring of protein interactions. This innovative approach opens new avenues for understanding complex biological processes at the molecular level.

In conclusion, the growing body of research on (2S)-2-amino-4-cyclohexylbutanoic acid (CAS: 116622-38-9) highlights its multifaceted utility in chemical biology and pharmaceutical sciences. From enhancing peptide therapeutics to serving as a key building block in drug discovery, this compound continues to demonstrate its value across multiple domains. Future studies are expected to further explore its potential, particularly in addressing unmet medical needs and advancing precision medicine. As the field progresses, the integration of computational modeling and high-throughput screening techniques will likely accelerate the discovery of new applications for this versatile amino acid derivative.